Ethyl 2,4-dichloro-3-oxobutyrate

• IUPAC Name: ethyl 2,4-dichloro-3-oxobutanoate
• InChI: InChI=1S/C6H8Cl2O3/c1-2-11-6(10)5(8)4(9)3-7/h5H,2-3H2,1H3
• InChI Key: GPDFVBIDCBPHSW-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C(C(=O)CCl)Cl
• Molecular Formula: C6H8Cl2O3
• DSSTOX Substance ID: DTXSID20861675
• Molecular Weight: 199.03 g/mol
• CAS No.: 88-00-6

Description

Ethyl 2,4-dichloro-3-oxobutyrate is a useful research compound. Its molecular formula is C6H8Cl2O3 and its molecular weight is 199.03 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The United Nations designated GHS hazard class pictogram is Corrosive;Irritant, and the GHS signal word is DangerThe storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Selective Reduction and Intermediate Synthesis

Ethyl 2,4-dichloro-3-oxobutyrate is used in selective reduction processes to produce key intermediates for the synthesis of biologically active compounds. For instance, selective reduction of (R)-4-(trichloromethyl)-oxetan-2-one yields ethyl (R)-3-hydroxy-4-chlorobutyrate, which is crucial for synthesizing γ-amino-β-hydroxy amino acids, including (R)-carnitine and (R)-4-Amino-3-hydroxybutyric Acid (C. Song et al., 1997).

Antiviral Compound Synthesis

The compound serves as a starting material in synthesizing antiviral agents. For example, ethyl 2-alkyl-4-aryl-3-oxobutyrates, synthesized from arylacetonitriles and 2-bromo esters, are condensed with thiourea, leading to potent anti-HIV-1 activity in novel 6-benzyluracil analogues (K. Danel et al., 1996).

Organic–Inorganic Photodiode Fabrication

This compound derivatives have been explored for their photovoltaic properties, contributing to advancements in organic–inorganic photodiode fabrication. These derivatives demonstrate potential in enhancing the electrical and photovoltaic characteristics of heterojunction diodes (H. Zeyada et al., 2016).

Asymmetric Bioreduction Optimization

In biotechnological processes, the optimization of the pH profile for the asymmetric bioreduction of Ethyl 4‐Chloro‐3‐oxobutyrate has been explored to improve reaction yield and product optical purity. This research provides insights into enhancing bioreactor process quality (Junghui Chen et al., 2002).

Catalyst Recycling in Enantioselective Hydrogenation

Studies have also focused on enantioselective hydrogenation processes involving Ethyl 4-chloro-3-oxobutyrate, showcasing the efficient recycling of chiral catalysts in ionic liquid systems. This research underscores the compound's role in sustainable and green chemistry applications (E. V. Starodubtseva et al., 2004).

Mechanism of Action

Target of Action

Ethyl 2,4-dichloro-3-oxobutanoate is a chemical compound that is widely used as a synthetic intermediate in the chemical industry It is known to be used in the synthesis of pesticides and other organic compounds .

Mode of Action

It is known that this compound can undergo alkylation reactions . Alkylation occurs when the nucleophilic enolate ion reacts with an electrophilic alkyl halide in an S N 2 reaction and displaces the leaving group by backside attack . This reaction forms a new carbon-carbon bond, joining two smaller pieces into one larger molecule .

Biochemical Pathways

It is known that this compound can be used in the synthesis of amino acids and acyl chlorides , suggesting that it may play a role in the biochemical pathways related to these compounds.

Action Environment

The action of ethyl 2,4-dichloro-3-oxobutanoate can be influenced by various environmental factors. For instance, it is known to be a flammable liquid , suggesting that high temperatures and open flames could affect its stability. Furthermore, it should be kept away from oxidizing agents, acids, bases, and other organic materials to prevent adverse reactions . The safety data sheet (MSDS) for this compound provides further information on safe handling and storage .

Biochemical Analysis

Biochemical Properties

Ethyl 2,4-dichloro-3-oxobutanoate plays a significant role in biochemical reactions, particularly in the synthesis of various organic compounds. It interacts with enzymes such as acyltransferases and esterases, which facilitate the transfer of acyl groups and the hydrolysis of ester bonds, respectively. These interactions are crucial for the compound’s role in the synthesis of amino acids and acyl chlorides .

Cellular Effects

Ethyl 2,4-dichloro-3-oxobutanoate influences various cellular processes, including cell signaling pathways, gene expression, and cellular metabolism. It has been observed to affect the activity of certain enzymes involved in metabolic pathways, leading to changes in metabolite levels and metabolic flux. Additionally, the compound can impact gene expression by modulating transcription factors and other regulatory proteins .

Molecular Mechanism

The molecular mechanism of action of ethyl 2,4-dichloro-3-oxobutanoate involves its interaction with specific biomolecules, including enzymes and proteins. The compound can act as an enzyme inhibitor or activator, depending on the context of the biochemical reaction. It binds to the active sites of enzymes, altering their activity and subsequently affecting the overall metabolic pathways. These interactions can lead to changes in gene expression and cellular function .

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of ethyl 2,4-dichloro-3-oxobutanoate can change over time due to its stability and degradation. The compound is relatively stable under standard laboratory conditions, but it can degrade over extended periods or under specific conditions such as high temperature or pH extremes. Long-term studies have shown that the compound can have lasting effects on cellular function, including alterations in enzyme activity and gene expression .

Dosage Effects in Animal Models

The effects of ethyl 2,4-dichloro-3-oxobutanoate vary with different dosages in animal models. At low doses, the compound may have minimal impact on cellular function, while higher doses can lead to significant changes in metabolic pathways and enzyme activity. Toxic or adverse effects have been observed at high doses, including cellular damage and disruption of normal metabolic processes .

Metabolic Pathways

Ethyl 2,4-dichloro-3-oxobutanoate is involved in several metabolic pathways, interacting with enzymes such as acyltransferases and esterases. These interactions facilitate the synthesis of various organic compounds, including amino acids and acyl chlorides. The compound’s role in these pathways can affect metabolic flux and the levels of specific metabolites .

Transport and Distribution

Within cells and tissues, ethyl 2,4-dichloro-3-oxobutanoate is transported and distributed through interactions with specific transporters and binding proteins. These interactions influence the compound’s localization and accumulation in different cellular compartments. The distribution of the compound can affect its activity and function within the cell .

Subcellular Localization

Ethyl 2,4-dichloro-3-oxobutanoate is localized in specific subcellular compartments, where it exerts its biochemical effects. Targeting signals and post-translational modifications can direct the compound to particular organelles, influencing its activity and function. The subcellular localization of the compound is crucial for its role in various biochemical reactions .